Cas no 1188264-81-4 (tert-Butyl 4-ethyl-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-ethyl-3-hydroxypiperidine-1-carboxylate
• CAS No: 1188264-81-4
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD13152265
• CID: 1036897
• PubChem ID: 56924562
• Update Time: 2025-06-15

tert-Butyl 4-ethyl-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-ethyl-3-hydroxypiperidine-1-carboxylate
• 1-Boc-4-Ethyl-3-hydroxypiperidine
• 4-Ethyl-3-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
• SB31596
• 1188264-81-4
• DB-371983
• SCHEMBL15140528
• tert-Butyl4-ethyl-3-hydroxypiperidine-1-carboxylate
• AKOS015855429
• CS-0441815
• DTXSID30718868

• MDL： MFCD13152265
• Inchi： 1S/C12H23NO3/c1-5-9-6-7-13(8-10(9)14)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3
• InChI Key： ZDIZVOYIUYVPCG-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CCC1CC

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-ethyl-3-hydroxypiperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-ethyl-3-hydroxypiperidine-1-carboxylate (CAS No. 1188264-81-4)

tert-Butyl 4-ethyl-3-hydroxypiperidine-1-carboxylate (CAS No. 1188264-81-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is widely recognized for its potential applications in drug synthesis, particularly in the development of bioactive molecules. The compound's unique structure, featuring a tert-butyl group and a hydroxyl moiety, makes it a versatile intermediate in organic synthesis.

In recent years, the demand for piperidine derivatives has surged due to their role in creating novel therapeutics. Researchers are particularly interested in tert-Butyl 4-ethyl-3-hydroxypiperidine-1-carboxylate for its potential to serve as a building block in the synthesis of central nervous system (CNS) drugs. Its structural flexibility allows for modifications that can enhance drug efficacy and reduce side effects, aligning with the growing trend of personalized medicine.

The compound's CAS No. 1188264-81-4 is often searched in academic and industrial databases, reflecting its relevance in current research. Users frequently inquire about its synthesis methods, physicochemical properties, and safety data. For instance, questions like "How to synthesize tert-Butyl 4-ethyl-3-hydroxypiperidine-1-carboxylate?" or "What are the applications of CAS 1188264-81-4 in drug discovery?" are common in search engines and AI-driven platforms.

From a technical perspective, tert-Butyl 4-ethyl-3-hydroxypiperidine-1-carboxylate exhibits notable stability under standard conditions, making it suitable for long-term storage and transportation. Its hydroxyl group provides a reactive site for further functionalization, which is crucial for designing targeted drug molecules. This feature aligns with the increasing focus on green chemistry and sustainable synthesis practices, as it minimizes waste and improves reaction efficiency.

Another area of interest is the compound's potential role in neuropharmacology. With the rise of neurodegenerative diseases, researchers are exploring piperidine-based compounds for their ability to cross the blood-brain barrier. tert-Butyl 4-ethyl-3-hydroxypiperidine-1-carboxylate could be a key player in this field, offering a scaffold for developing new treatments for conditions like Alzheimer's and Parkinson's disease.

In addition to its pharmaceutical applications, tert-Butyl 4-ethyl-3-hydroxypiperidine-1-carboxylate is also studied in material science. Its carboxylate group can interact with metal ions, making it a candidate for creating advanced polymers and coatings. This dual utility underscores the compound's importance in both life sciences and industrial chemistry.

For those seeking detailed technical data, the CAS No. 1188264-81-4 is a reliable identifier in chemical catalogs and regulatory documents. Its inclusion in databases like PubChem and Reaxys ensures easy access to its molecular weight, melting point, and other critical parameters. These resources are invaluable for researchers and manufacturers aiming to incorporate the compound into their workflows.

As the scientific community continues to explore tert-Butyl 4-ethyl-3-hydroxypiperidine-1-carboxylate, its applications are expected to expand. Whether in drug development, material science, or academic research, this compound represents a promising avenue for innovation. Its combination of structural features and reactivity positions it as a valuable tool for addressing some of today's most pressing challenges in chemistry and medicine.